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Cat. No.: B052080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of

Poly(diallyldimethylammonium chloride) (PolyDADMAC), the polymerized form of DADMAC,

as a cationic flocculant in various water treatment processes. This document outlines the

mechanisms of action, provides detailed experimental protocols for performance evaluation,

and presents key quantitative data to guide its application.

Introduction
PolyDADMAC is a linear homopolymer of diallyldimethylammonium chloride (DADMAC)

with a high charge density. Its strong cationic nature makes it a highly effective coagulant and

flocculant for removing suspended solids, colloids, color, algae, and organic matter from water

and wastewater.[1][2] It is widely used in the treatment of drinking water, industrial process

water, municipal wastewater, and in various industrial applications such as papermaking,

textiles, and oilfield operations.[3]

The primary advantages of PolyDADMAC include its high efficiency at low dosages, rapid floc

formation, wide effective pH range (typically 4-10), and chlorine stability.[1][4] It can be used

alone or in conjunction with inorganic coagulants like polyaluminum chloride (PAC) or

aluminum sulfate (alum) to enhance flocculation.[5]
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Mechanism of Action
PolyDADMAC primarily functions through two main mechanisms: charge neutralization and

bridging.[5]

Charge Neutralization: Most suspended particles and colloids in water carry a negative

surface charge, which leads to electrostatic repulsion and maintains their stability in

suspension. The positively charged quaternary ammonium groups along the PolyDADMAC

polymer chain rapidly neutralize these negative charges. This destabilization allows the

particles to overcome repulsive forces and begin to aggregate.[6] This is also referred to as

the electrostatic patch model.[7]

Bridging: The long, linear molecular structure of PolyDADMAC allows it to adsorb onto the

surfaces of multiple destabilized particles, physically linking them together. This "bridging"

action forms larger, more robust, and faster-settling flocs.[5]

These mechanisms work in concert to efficiently remove impurities from the water.
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Caption: Mechanism of PolyDADMAC Flocculation.
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The optimal dosage and performance of PolyDADMAC can vary significantly depending on the

water quality, including initial turbidity, pH, temperature, and the nature of the suspended solids.

Table 1: Typical PolyDADMAC Dosage and Performance in Water Treatment

Application
Typical
Dosage Range
(mg/L)

pH Range
Turbidity
Removal
Efficiency

Reference

Drinking Water

Treatment
1 - 15 4 - 10 >90%

Municipal

Wastewater
10 - 50 5 - 9 80 - 95% [2][8]

Pulp and Paper

Mill Wastewater

0.4 - 2.0 (with

PAM)
7 Up to 98% [9]

Cowshed

Effluents

Varies

(determined by

charge)

3 - 3.5 (for

analysis)
95.5 - 98.8% [10]

Cyanobacteria

Suspension

Varies

(determined by

charge)

3 - 3.5 (for

analysis)
Varies [10]

Table 2: Influence of PolyDADMAC Molecular Weight on Performance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.irochemical.com/product-detail/polydadmac/
https://asianpubs.org/index.php/ajchem/article/download/25_8_21/7158
https://www.researchgate.net/figure/Molecular-weight-and-z-potential-for-polyDAD-MAC-samples_tbl1_236946369
https://www.mdpi.com/2073-4441/15/19/3352
https://www.mdpi.com/2073-4441/15/19/3352
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight (
g/mol )

Optimal Dosage
(mg/L)

Performance
Characteristics

Reference

8.5 x 10⁴ 1.2
Effective in

combination with PAM
[9]

8.8 x 10⁴ 1.2
Effective in

combination with PAM
[9]

10.5 x 10⁴ 1.2
Effective in

combination with PAM
[9]

15.7 x 10⁴ 1.2
Highest turbidity

removal
[9]

200,000 - 350,000 Varies
Standard for many

applications
[11]

400,000 - 500,000 Varies
Used in various

studies
[7]

Experimental Protocols
To determine the optimal application conditions for PolyDADMAC, a series of standard

laboratory tests should be performed.

The jar test is a fundamental procedure to determine the optimal dosage of a coagulant or

flocculant.[12] It simulates the coagulation and flocculation processes of a full-scale water

treatment plant.[12][13]

Objective: To identify the PolyDADMAC concentration that achieves the best floc formation,

settling characteristics, and turbidity removal.

Materials:

Six-paddle gang stirrer (jar testing apparatus)

Six 1-liter beakers

Raw water sample
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PolyDADMAC stock solution (e.g., 1% or 10 g/L)[13]

Pipettes for accurate dosing

Turbidimeter

pH meter

Timer

Procedure:

Preparation:

Prepare a stock solution of PolyDADMAC. For a 1% solution, dissolve 10 grams of

PolyDADMAC in 1 liter of distilled water.[13]

Fill each of the six beakers with 1000 mL of the raw water to be tested.[12]

Measure and record the initial pH, turbidity, temperature, and alkalinity of the raw water.

[12]

Dosing:

Place the beakers in the gang stirrer.

While the paddles are off, add a progressively increasing dose of the PolyDADMAC stock

solution to each beaker (e.g., Beaker 1: 0.5 mg/L, Beaker 2: 1.0 mg/L, Beaker 3: 2.0 mg/L,

etc.). One beaker should be a control with no chemical added.

Coagulation (Rapid Mix):

Turn on the stirrer to a high speed (e.g., 100-200 RPM) for 1-2 minutes.[9][14] This rapid

mix ensures the quick and uniform dispersion of the flocculant.[14]

Flocculation (Slow Mix):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.michigan.gov/-/media/Project/Websites/egle/Documents/Programs/WRD/Operator-Certification/jar-testing.ppt?rev=39854e2e0a264ba99fc812b1e98c01ad
https://www.michigan.gov/-/media/Project/Websites/egle/Documents/Programs/WRD/Operator-Certification/jar-testing.ppt?rev=39854e2e0a264ba99fc812b1e98c01ad
https://actat.wvu.edu/files/d/3cf372e5-ba40-450c-a3ad-cd774f4c3345/jar-testing.pdf
https://actat.wvu.edu/files/d/3cf372e5-ba40-450c-a3ad-cd774f4c3345/jar-testing.pdf
https://www.researchgate.net/figure/Molecular-weight-and-z-potential-for-polyDAD-MAC-samples_tbl1_236946369
https://www.waterboards.ca.gov/drinking_water/programs/districts/docs/mendocino/jar_testing_made_easy_aug7_2020.pdf
https://www.waterboards.ca.gov/drinking_water/programs/districts/docs/mendocino/jar_testing_made_easy_aug7_2020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduce the stirring speed to a slow mix (e.g., 20-40 RPM) for 15-30 minutes.[12] This

gentle mixing promotes the collision of destabilized particles to form larger flocs.

Sedimentation (Settling):

Turn off the stirrer and allow the flocs to settle quiescently for 30 minutes.[12] Observe the

floc size, characteristics, and settling rate in each beaker.

Analysis:

Carefully withdraw a sample from the supernatant of each beaker from a point about

halfway between the surface and the top of the settled sludge.

Measure the final turbidity and pH of each sample.

Plot the final turbidity versus the PolyDADMAC dosage to determine the optimal

concentration that results in the lowest residual turbidity.
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Caption: Standard Jar Test Experimental Workflow.
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Objective: To assess the effect of PolyDADMAC on the surface charge of colloidal particles and

to understand the charge neutralization mechanism.

Materials:

Zeta potential analyzer

Water samples treated with varying dosages of PolyDADMAC (from the jar test or prepared

separately)

Cuvettes for the instrument

Procedure:

Prepare a series of water samples with different PolyDADMAC concentrations, similar to the

jar test.

Allow the samples to mix for a period equivalent to the rapid mix phase to ensure interaction

between the polymer and the particles.

Measure the zeta potential of the raw water (control) and each of the treated samples

according to the instrument manufacturer's instructions.

Plot the zeta potential values against the PolyDADMAC dosage.

The optimal dosage often corresponds to a zeta potential value close to zero, indicating

effective charge neutralization.[8] An excess dosage may lead to charge reversal (a positive

zeta potential), which can cause particle restabilization.[15]

Safety and Handling
PolyDADMAC is generally considered to have low toxicity and is approved for use in drinking

water treatment by regulatory agencies like the FDA.[7][11] However, residual unreacted

DADMAC monomer can be a concern, and the polymer itself may react with disinfectants like

chlorine to form disinfection byproducts (DBPs) such as N-nitrosodimethylamine (NDMA).[16]

[17]

Always handle PolyDADMAC according to the manufacturer's Safety Data Sheet (SDS).
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Use appropriate personal protective equipment (PPE), including gloves and safety glasses.

Ensure that the dosage is optimized to minimize residual polymer in the treated water, which

can cause issues like membrane fouling in subsequent filtration steps.[10]

Conclusion
PolyDADMAC is a versatile and highly effective cationic flocculant for a wide range of water

treatment applications. Its primary mechanisms of charge neutralization and bridging allow for

efficient removal of suspended solids and other contaminants. Through systematic evaluation

using standardized protocols such as jar testing and zeta potential analysis, researchers and

professionals can determine the optimal conditions for its use, ensuring efficient and cost-

effective water purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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